2-{[(2-ethyl-6-methylphenyl)amino]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-[(2-ethyl-6-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO3/c1-3-12-8-6-7-11(2)15(12)18-16(19)13-9-4-5-10-14(13)17(20)21/h6-8,13-14H,3-5,9-10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: VRKQUKQNKQRDAE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2CCCCC2C(=O)O)C
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

2-{[(2-ethyl-6-methylphenyl)amino]carbonyl}cyclohexanecarboxylic acid is a synthetic compound that has been widely studied in scientific research applications. It is commonly referred to as EMCA or AH-7614 and is a potent inhibitor of the enzyme carboxypeptidase A.

Mechanism of Action

EMCA inhibits carboxypeptidase A by binding to the active site of the enzyme. This prevents the enzyme from hydrolyzing carboxyl-terminal amino acid residues from peptides and proteins. The inhibition of carboxypeptidase A by EMCA leads to an accumulation of peptides and proteins that would normally be broken down by the enzyme. This accumulation can have various biochemical and physiological effects, depending on the specific peptide or protein involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of EMCA depend on the specific peptide or protein that is affected by the inhibition of carboxypeptidase A. EMCA has been shown to regulate blood pressure by inhibiting the breakdown of angiotensin II, a peptide that constricts blood vessels. It has also been shown to reduce inflammation by inhibiting the breakdown of bradykinin, a peptide that promotes inflammation. In cancer cells, EMCA has been shown to inhibit the breakdown of proenkephalin, a protein that promotes cell survival and proliferation.

Advantages and Limitations for Lab Experiments

EMCA has several advantages for lab experiments, including its potency and selectivity for carboxypeptidase A. It can be used to study the role of carboxypeptidase A in various physiological processes and to investigate the structure and function of the enzyme. However, EMCA also has some limitations for lab experiments, including its toxicity and the specialized equipment and expertise required for its synthesis.

Future Directions

There are several future directions for research on EMCA, including the development of new synthesis methods and the investigation of its potential therapeutic applications. EMCA has shown promise as a potential treatment for hypertension, inflammation, and cancer. Further research is needed to determine its efficacy and safety in these applications. Additionally, EMCA could be used as a tool for studying the role of carboxypeptidase A in various physiological processes and for investigating the interactions between carboxypeptidase A and other proteins.

Scientific Research Applications

EMCA has been extensively studied in scientific research applications due to its potent inhibition of carboxypeptidase A. This enzyme plays a crucial role in the breakdown of peptides and proteins and is involved in various physiological processes. EMCA has been used to study the role of carboxypeptidase A in the regulation of blood pressure, inflammation, and cancer progression. It has also been used to investigate the structure and function of carboxypeptidase A and its interactions with other proteins.